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Compound of Interest

Compound Name: AT-127

Cat. No.: B11931660

Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of novel compounds is paramount. This document provides essential guidance on

personal protective equipment (PPE), operational procedures, and disposal plans for AT-127, a

compound identified in preclinical studies as ATR-127, a novel β2- and β3-adrenoceptor

agonist.[1] Given the early stage of its development, a specific Safety Data Sheet (SDS) is not

yet publicly available. Therefore, the following recommendations are based on the general

safety profiles of β-adrenergic agonists and standard laboratory practices for handling

research-grade compounds of unknown toxicity.
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Property Information Reference

Compound Name ATR-127 [1]

Compound Class
β2- and β3-adrenoceptor

agonist
[1]

Therapeutic Potential
Treatment of obesity and

associated metabolic disorders
[1]

Preclinical Model Diet-induced obese mice [1]

Observed Effects

Improved glucose

homeostasis, decreased body

weight and fat mass

[1]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for AT-127, a cautious approach to PPE is mandatory.

The following table outlines the recommended PPE for handling this compound in a laboratory

setting.

PPE Category Recommended Equipment Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes or

aerosols of the compound.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed frequently.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended

when handling powders or

creating solutions.

Minimizes the risk of

inhalation.
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Experimental Protocols: Safe Handling and
Operational Plan
The following step-by-step guidance ensures the safe handling of AT-127 throughout the

experimental workflow.

1. Preparation and Planning:

Before handling AT-127, review all available information on β-adrenergic agonists to

understand potential physiological effects.[2][3][4]

Ensure all necessary PPE is available and in good condition.

Prepare a dedicated and clearly labeled workspace for handling the compound.

Have a spill kit readily accessible.

2. Compound Handling:

All handling of solid AT-127 should be conducted within a chemical fume hood to prevent

inhalation of airborne particles.

When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact, follow the

first aid measures outlined below.

3. First Aid Measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.
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Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do

not induce vomiting. Seek immediate medical attention.

4. Disposal Plan:

All waste materials contaminated with AT-127, including gloves, disposable lab coats, and

bench paper, should be collected in a designated, sealed hazardous waste container.

Unused or expired AT-127 should be treated as chemical waste.

Follow your institution's and local regulations for the disposal of investigational drugs and

chemical waste.[5] This typically involves incineration by a licensed waste disposal company.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of AT-127 in a

research laboratory setting.
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Safe Handling Workflow for AT-127

1. Preparation

2. Compound Handling

3. Experimentation

4. Cleanup & Disposal

Review Safety Information
(β-adrenergic agonists)

Gather & Inspect PPE

Prepare & Label Workspace

Work in Fume Hood

Enter Handling Area

Weigh Solid Compound

Prepare Solution

Conduct Experiment

Decontaminate Workspace

Experiment Complete

Segregate Waste

Dispose of Waste per Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of AT-127.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b11931660?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/38796310/
https://pubmed.ncbi.nlm.nih.gov/38796310/
https://pubmed.ncbi.nlm.nih.gov/18426615/
https://www.ncbi.nlm.nih.gov/books/NBK548685/
https://pubmed.ncbi.nlm.nih.gov/18834902/
https://pubmed.ncbi.nlm.nih.gov/18834902/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b11931660/docs#essential-safety-and-logistical-information-for-handling-at-127
https://www.benchchem.com/product/b11931660/docs#essential-safety-and-logistical-information-for-handling-at-127
https://www.benchchem.com/product/b11931660/docs#essential-safety-and-logistical-information-for-handling-at-127
https://www.benchchem.com/product/b11931660/docs#essential-safety-and-logistical-information-for-handling-at-127
https://www.benchchem.com/product/b11931660?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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